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Compound of Interest

Compound Name: Doxofylline-d4
CAS No.: 1346599-13-0
Cat. No.: B584288

Get Quote

Technical Whitepaper: Doxofylline-d4
Executive Summary

Doxofylline-d4 is the stable isotope-labeled analog of Doxofylline, a xanthine derivative

bronchodilator used in the management of asthma and COPD.[1] Characterized by the
incorporation of four deuterium atoms (

H) on the dioxolane ring, this compound serves as the critical Internal Standard (IS) for
bioanalytical quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).[1]

This guide details the physicochemical profile, isotopic labeling mechanics, and validated
analytical protocols for Doxofylline-d4, specifically addressing its role in mitigating matrix
effects during pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies.[1]

Molecular Identity & Physicochemical Profile[1][2][3]
[4]

Doxofylline-d4 retains the core pharmacophore of the parent drug while introducing a mass
shift of +4.025 Da. This shift is sufficient to differentiate the IS from the analyte’s natural
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isotopic envelope (M+0, M+1, M+2) without altering chromatographic retention significantly.[1]

Table 1: Chemical Specification

Property Specification

7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-
dimethyl-3,7-dihydro-1H-purine-2,6-dione

Chemical Name

Common Name Doxofylline-d4
CAS Number 1346599-13-0
C
H
Molecular Formula D
N
O
Molecular Weight 270.28 g/mol (Parent: 266.25 g/mol )
Isotopic Purity Typically = 99% deuterated forms

Soluble in DMSO, Methanol, Chloroform;

Solubility . .
Sparingly soluble in water
pKa ~9.87 (Weak base)
Appearance White to off-white crystalline solid
Storage -20°C, hygroscopic (Store under inert gas)

Structural Mechanics & Isotopic Labeling
The Deuterium Location

Unlike many methyl-xanthine internal standards that label the N-methyl groups, Doxofylline-d4
is typically labeled on the 1,3-dioxolane ring (specifically the ethylene bridge).[1][2][3]
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e Synthesis Logic: The synthesis involves the reaction of 2-bromoacetaldehyde with ethylene

glycol-d4 to form the deuterated acetal, which is then coupled to theophylline.[1]

e Mass Spectrometry Implication: The location of the label is critical for MS/MS transition

selection.

o Parent Doxofylline (267.1 m/z): Fragments to 181.1 m/z (Theophylline core) by losing the

dioxolane ring.

o Doxofylline-d4 (271.2 m/z): Fragments to 181.1 m/z (Theophylline core).[4][5]

Critical Technical Note: Because the deuterium label is located on the moiety lost during

fragmentation (the dioxolane ring), the product ion (181.1 m/z) is identical for both the analyte

and the IS. Specificity relies entirely on the precursor ion separation (Q1: 267 vs 271).

Structural & Fragmentation Diagram

The following diagram illustrates the structural relationship and the specific fragmentation

pathway used in MRM (Multiple Reaction Monitoring).

Precursor Ions (Q1)

Doxofylline (Analyte)
[M+H]+ = 267.1 m/z
(Unlabeled Dioxolane)

Collision Induced Dissociation (CID) :

———————————————————————

Common Fragment
(Theophylline Core)
m/z=181.1

Doxofylline-d4 (IS)
[M+H]+ = 271.2 m/z
(Deuterated Dioxolane)

Click to download full resolution via product page

Figure 1: MS/MS Fragmentation pathway showing the convergence of Analyte and IS to a

common product ion (181.1), necessitating strict Q1 isolation.[1]

Analytical Application: LC-MS/MS Protocol
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The primary utility of Doxofylline-d4 is to correct for ionization suppression or enhancement
caused by biological matrices (plasma/serum) during quantitative analysis.

Validated Method Parameters

Based on recent pharmacokinetic applications (2024-2025), the following parameters are
recommended for high-sensitivity quantification.

Parameter Setting
lonization Source Electrospray lonization (ESI), Positive Mode
Scan Mode Multiple Reaction Monitoring (MRM)

267.1

Analyte Transition
181.1 (Collision Energy: ~25 eV)

271.2
IS Transition (d4)
181.1 (Collision Energy: ~25 eV)

C18 (e.g., Kinetex 2.6um or equivalent), 50 x

Column

2.1 mm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.3 - 0.4 mL/min

Standard Preparation & Extraction Workflow

To ensure data integrity, the IS must be introduced before any extraction step to compensate
for recovery losses.[1]

Step-by-Step Protocol:

o Stock Preparation: Dissolve 1 mg Doxofylline-d4 in 1 mL DMSO (due to stability). Dilute to
working concentration (e.g., 500 ng/mL) in 50:50 Methanol:Water.[1]
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o Sample Spiking: Aliquot 50 uL of subject plasma. Add 10 pL of IS working solution. Vortex for
30s.

» Protein Precipitation (PPT): Add 150 pL Acetonitrile (cold). Vortex vigorously for 1 min.
e Separation: Centrifuge at 12,000 rpm for 10 min at 4°C.

e Injection: Transfer supernatant to vials; inject 2-5 uL into UPLC-MS/MS.

Analytical Workflow Diagram
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Figure 2: Workflow for the quantification of Doxofylline using Doxofylline-d4 as the internal
standard.[1]

Stability & Handling Guidelines
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Isotopic Stability

The deuterium labels on the ethylene bridge of the dioxolane ring are chemically stable and
non-exchangeable under physiological conditions (pH 7.4) and standard mobile phase
conditions (pH 2-3). They do not undergo "back-exchange" with solvent protons, ensuring the
mass shift remains constant.[1]

Storage Protocols

» Solid State: Store at -20°C. Protect from light.

¢ Solution State: Stock solutions in DMSO are stable for months at -20°C. Aqueous working
solutions should be prepared fresh or stored no longer than 24 hours due to potential
hydrolysis of the dioxolane ring in unbuffered agueous environments over time.

References
e Veeprho Laboratories. (n.d.). Doxofylline-D4 (CAS 1346599-13-0) Product Data Sheet.
Retrieved from [Link]

o TargetMol. (n.d.). Doxofylline-d4 Chemical Properties and Structure. Retrieved from [Link]

o Aprile, S., et al. (2022).[1][6][7] An Unexpected Deuterium-Induced Metabolic Switch in
Doxophylline. ACS Medicinal Chemistry Letters. Retrieved from [Link]

e Zhang, Y., et al. (2025).[1][5] A validated method for the determination of doxofylline and its
pharmacokinetic application in healthy volunteers. Expert Review of Clinical Pharmacology.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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